Cas no 3016-76-0 (4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid)

• Product Name: 4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid
• CAS No: 3016-76-0
• MF: C₁₉H₁₀F₆O₈
• MW: 480.268327236176
• MDL: MFCD01321414
• CID: 43698
• PubChem ID: 76394
• Update Time: 2025-05-21

4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Perfluoropropane-2,2-diyl)diphthalic acid
• 4,4'-(2,2,2-Trifluoro-1-(trifluoromethyl)ethylidene)bis(1,2-benzenedicarboxylic acid)
• 4,4'-(HEXAFLUOROISOPROPYLIDENE)DIPHTHALIC ACID
• 4,4-(Hexafluoroisopropylidene)Diphthalic Acid
• 4-[2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phthalic acid
• 4,4'-(2,2,2-Trifluoro-1-(trifluoromethyl)ethylidene)bisphthalic acid
• 1,2-Benzenedicarboxylic acid, 4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis-
• 1,2-Benzenedicarboxylic acid, 4,4'-(2,2,2-trifluoro-1-(trifluoromethyl)ethylidene)bis-
• C19H10F6O8
• KS
• DS-14593
• 3016-76-0
• F2167-9949
• DTXSID8062789
• 4-[2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]benzene-1,2-dicarboxylic acid
• AC7994
• A820233
• MFCD01321414
• 1,2-Benzenedicarboxylic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis-
• NS00048887
• 4,4 inverted exclamation mark -(Perfluoropropane-2,2-diyl)diphthalic Acid
• 4,4?-(PERFLUOROPROPANE-2,2-DIYL)DIPHTHALIC ACID
• FT-0657231
• 4-[1-(3,4-dicarboxyphenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]phthalic acid;4,4'-(Perfluoropropane-2,2-diyl)diphthalic Acid
• AKOS005063444
• 4,4'-(Perfluoropropane-2,2-diyl)diphthalicacid
• 2,2-bis(3,4-dicarboxyphenyl)hexafluoropropane
• SCHEMBL109108
• AMY6822
• EINECS 221-154-7
• CS-0157129
• APXJLYIVOFARRM-UHFFFAOYSA-N
• SY112864
• DB-068235
• 4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid

• MDL： MFCD01321414
• Inchi： 1S/C19H10F6O8/c20-18(21,22)17(19(23,24)25,7-1-3-9(13(26)27)11(5-7)15(30)31)8-2-4-10(14(28)29)12(6-8)16(32)33/h1-6H,(H,26,27)(H,28,29)(H,30,31)(H,32,33)
• InChI Key： APXJLYIVOFARRM-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(C(=O)O)=C(C(=O)O)C=1)C1C=CC(C(=O)O)=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 480.02800
• Monoisotopic Mass: 480.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: Not determined
• Density: 1.681 g/cm3
• Melting Point: 240-241°C
• Boiling Point: 572.3℃/760mmHg
• Flash Point: 299.9 °C
• Refractive Index: 1.565
• PSA: 149.20000
• LogP: 3.89010
• Solubility: Not determined

4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid

Introduction to 4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid and Its Significance in Modern Chemical Biology

4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid, identified by the CAS number 3016-76-0, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and material science. The presence of multiple functional groups, including dicarboxylic acid and hexafluoropropan-2-yl moieties, imparts unique chemical properties that make it a valuable candidate for various synthetic and biological investigations.

The structural complexity of 4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid arises from the combination of a benzene ring substituted with two carboxylic acid groups and a hexafluoropropanyl side chain. This configuration not only enhances the compound's reactivity but also opens up possibilities for diverse chemical modifications. The hexafluoropropan-2-yl group introduces a high electronegativity due to the fluorine atoms, which can influence the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with tailored structural features for applications in drug discovery. The dicarboxylic acid groups in 4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid provide multiple sites for chemical modification, allowing researchers to design derivatives with specific biological activities. This flexibility has made the compound a useful scaffold for synthesizing inhibitors targeting various enzymes and receptors involved in metabolic pathways.

One of the most compelling aspects of this compound is its potential role in modulating biological processes. The hexafluoropropan-2-yl moiety has been shown to enhance the binding affinity of molecules to their targets by influencing both steric and electronic interactions. This property is particularly valuable in the development of small-molecule drugs where precise control over binding affinity is crucial. Furthermore, the presence of multiple carboxylic acid groups allows for salt formation and conjugation with other biomolecules, expanding its utility in drug delivery systems.

Recent studies have explored the use of 4-2-(3,4-dicarboxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ylbenzene-1,2-dicarboxylic acid as a building block for designing novel materials with enhanced mechanical and thermal properties. The high electronegativity of the fluorine atoms in the hexafluoropropan-2-yl group contributes to increased molecular rigidity and stability under extreme conditions. This makes it an attractive candidate for applications in advanced polymers and coatings where durability is paramount.

The compound's potential applications extend to catalysis and industrial processes as well. The unique electronic distribution caused by the combination of dicarboxylic acid and hexafluoropropan-2-yl groups can be leveraged to design efficient catalysts for organic transformations. Such catalysts could play a pivotal role in reducing the environmental impact of chemical manufacturing by improving reaction yields and selectivity.

From a synthetic chemistry perspective, 4 - 2 - ( 3 , 4 - dicarboxyphenyl ) - 1 , 1 , 1 , 3 , 3 , 3 - hexafluoropropan - 2 - ylbenzene - 1 , 2 - dicarboxylic acid serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for facile functionalization at multiple sites， enabling the synthesis of a wide range of derivatives with tailored properties. This adaptability makes it an indispensable tool in the chemist's arsenal， particularly for projects involving medicinal chemistry and materials science.

The growing body of research on this compound underscores its importance as a chemical entity with far-reaching implications. As our understanding of its properties continues to evolve， so too will its applications across various scientific disciplines. Whether used as a scaffold for drug development or as a component in advanced materials， 4 - 2 - ( 3 , 4 - dicarboxyphenyl ) - 1 , 1 , 1 ,